molecular formula C11H11ClN2OS2 B215748 2-({2-[(4-Chlorophenyl)sulfanyl]ethyl}amino)-2-oxoethyl thiocyanate

2-({2-[(4-Chlorophenyl)sulfanyl]ethyl}amino)-2-oxoethyl thiocyanate

Cat. No. B215748
M. Wt: 286.8 g/mol
InChI Key: OOKJYBOVOAKIPJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-({2-[(4-Chlorophenyl)sulfanyl]ethyl}amino)-2-oxoethyl thiocyanate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as CSE and is known to have a wide range of biochemical and physiological effects. In

Mechanism of Action

Further research is needed to fully understand the mechanism of action of CSE, which could lead to the development of more effective therapeutic agents.
3. Study of Synergistic Effects: CSE could be combined with other compounds to study their synergistic effects, which could lead to the development of more effective therapeutic agents.
Conclusion:
In conclusion, 2-({2-[(4-Chlorophenyl)sulfanyl]ethyl}amino)-2-oxoethyl thiocyanate is a valuable tool for researchers studying various diseases. It has a wide range of biochemical and physiological effects, making it a versatile compound. Further research is needed to fully understand the mechanism of action of CSE and its potential as a therapeutic agent.

Advantages and Limitations for Lab Experiments

CSE has several advantages and limitations when used in lab experiments. Some of the advantages include:
1. Wide Range of Effects: CSE has a wide range of biochemical and physiological effects, making it a valuable tool for researchers studying various diseases.
2. Easy to Synthesize: CSE is relatively easy to synthesize, making it readily available for researchers.
Some of the limitations include:
1. Limited Understanding of

Future Directions

There are several future directions for the use of CSE in scientific research. Some of the directions include:
1. Development of Therapeutic Agents: CSE has shown potential as a therapeutic agent for various diseases. Future research could focus on developing CSE-based drugs for clinical use.
2. Elucidation of

Synthesis Methods

The synthesis of CSE involves the reaction of 2-amino-2-oxoethyl thiocyanate with 4-chlorobenzyl mercaptan. The reaction is carried out in the presence of a suitable solvent and a catalyst. The product is then purified using various techniques such as recrystallization and column chromatography.

Scientific Research Applications

CSE has been extensively studied for its potential applications in scientific research. It has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers. Some of the areas where CSE has been used include:
1. Cancer Research: CSE has been shown to have anticancer properties and has been used to study the mechanisms of cancer cell death.
2. Neurodegenerative Diseases: CSE has been shown to have neuroprotective effects and has been used to study the mechanisms of neurodegenerative diseases such as Alzheimer's and Parkinson's.
3. Cardiovascular Diseases: CSE has been shown to have cardioprotective effects and has been used to study the mechanisms of cardiovascular diseases such as hypertension and atherosclerosis.

properties

Product Name

2-({2-[(4-Chlorophenyl)sulfanyl]ethyl}amino)-2-oxoethyl thiocyanate

Molecular Formula

C11H11ClN2OS2

Molecular Weight

286.8 g/mol

IUPAC Name

[2-[2-(4-chlorophenyl)sulfanylethylamino]-2-oxoethyl] thiocyanate

InChI

InChI=1S/C11H11ClN2OS2/c12-9-1-3-10(4-2-9)17-6-5-14-11(15)7-16-8-13/h1-4H,5-7H2,(H,14,15)

InChI Key

OOKJYBOVOAKIPJ-UHFFFAOYSA-N

SMILES

C1=CC(=CC=C1SCCNC(=O)CSC#N)Cl

Canonical SMILES

C1=CC(=CC=C1SCCNC(=O)CSC#N)Cl

Origin of Product

United States

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